Cas no 100078-89-5 (1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-7-phenyl-)

1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-7-phenyl- structure
100078-89-5 structure
Product Name:1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-7-phenyl-
CAS No:100078-89-5
MF:C12H10N4
MW:210.23460149765
CID:178639
PubChem ID:127476
Update Time:2025-04-19

1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-7-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-7-phenyl-
    • 3-methyl-7-phenyl-[1,2,4]triazolo[4,3-b]pyridazine
    • 7-phenyl-3-methyl-1,2,4-triazolo-(4,3b)pyridazine
    • 1,2,4-Triazolo(4,3-b)pyridazine, 3-methyl-7-phenyl-
    • 3-Methyl-7-phenyl-1,2,4-triazolo(4,3-b)pyridazine
    • AC1L2S2M
    • LS-156694
    • SR 95195
    • 100078-89-5
    • DTXSID90142908
    • SR-95195
    • SCHEMBL10538641
    • 3-methyl-7-phenyl-1,2,4-triazolo[4,3-b]pyridazine
    • Inchi: 1S/C12H10N4/c1-9-14-15-12-7-11(8-13-16(9)12)10-5-3-2-4-6-10/h2-8H,1H3
    • InChI Key: ZFHJWSHCGWBMLE-UHFFFAOYSA-N
    • SMILES: N12C(C)=NN=C1C=C(C=N2)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 210.0907
  • Monoisotopic Mass: 210.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • Density: 1.27
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.694
  • PSA: 43.08
  • LogP: 2.09970
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